Cas no 2256708-75-3 ((4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid
• CAS No: 2256708-75-3
• MF: C₁₁H₁₀BF₃N₂O₂
• MW: 270.02
• CID: 5143953
• PubChem ID: 170897222
• Update Time: 2025-10-29

(4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid
• 2256708-75-3

• Inchi： 1S/C11H10BF3N2O2/c1-7-16-4-5-17(7)10-3-2-8(12(18)19)6-9(10)11(13,14)15/h2-6,18-19H,1H3
• InChI Key： GCQRBNUGVRFDKY-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C(C)=NC=C2)C(C(F)(F)F)=C1)(O)O

Computed Properties

• Exact Mass: 270.0787422g/mol
• Monoisotopic Mass: 270.0787422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on (4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid

Compound Introduction: (4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic Acid (CAS No. 2256708-75-3)

(4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2256708-75-3, features a unique structural framework that combines a trifluoromethyl group with a 1H-imidazole moiety, making it a promising candidate for various applications, particularly in the development of novel drugs and advanced materials.

The presence of the trifluoromethyl group in the phenyl ring enhances the compound's electronic properties, making it highly suitable for use in organic synthesis and catalytic processes. This group is known to improve metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the 1H-imidazole ring contributes to the compound's versatility, enabling it to participate in various chemical reactions, including hydrogen bonding and metal coordination.

In recent years, there has been growing interest in boronic acid derivatives due to their utility as chelating agents and intermediates in pharmaceutical synthesis. The boronic acid functional group (B(OH)₂) in this compound allows for stable complexation with metals and other organic molecules, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura coupling. This reaction is widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The structural features of (4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid make it an attractive building block for designing innovative therapeutic agents. For instance, its ability to form stable complexes with metal ions suggests potential applications in metallodrug development, where metal ions are used to enhance drug efficacy or target specific biological pathways. Furthermore, the combination of the trifluoromethyl and 1H-imidazole groups may contribute to improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

Recent studies have highlighted the role of boronic acid derivatives in the development of targeted therapies. For example, boron-containing compounds have been explored as radiopharmaceuticals for positron emission tomography (PET) imaging due to their ability to selectively accumulate in tumor tissues. The compound under discussion may serve as a precursor for synthesizing such radiopharmaceuticals, leveraging its boronic acid functionality for targeted delivery and imaging applications.

The pharmaceutical industry has also shown interest in this compound for its potential as an intermediate in the synthesis of kinase inhibitors. Kinase inhibitors are a class of drugs that target enzymes involved in cell signaling pathways, making them effective against various diseases, including cancer. The structural motifs present in (4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid, particularly the trifluoromethyl-substituted phenyl ring and the 1H-imidazole moiety, are known to enhance binding affinity to kinase active sites. This makes it a valuable candidate for further exploration in drug discovery efforts.

Beyond pharmaceutical applications, this compound has potential uses in materials science. The unique electronic properties conferred by the trifluoromethyl group can be exploited in the design of advanced materials with tailored optical and electronic characteristics. For instance, it may be used as a precursor for synthesizing organic semiconductors or light-emitting diodes (LEDs). The boronic acid functionality also opens up possibilities for creating smart materials that can respond to environmental stimuli, such as changes in pH or temperature.

The synthesis of (4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity. The challenge lies in optimizing these reactions to minimize side products and maximize functional group compatibility for subsequent derivatization.

In conclusion, the compound with the CAS number 2256708-75-3, known as (4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid, represents a significant advancement in synthetic chemistry and drug development. Its unique structural features, including the presence of both a > group and an imidazole ring, make it a versatile tool for creating novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical science.